Cas no 2228920-83-8 (1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole)

• Product Name: 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole
• CAS No: 2228920-83-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5762286
• PubChem ID: 165655263
• Update Time: 2025-05-26

1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1863715
• 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole
• 2228920-83-8

• Inchi： 1S/C12H13N3O2/c1-14-11(7-8-15(16)17)9-12(13-14)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： ILLKDHINMVSXQB-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=CC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole

Comprehensive Overview of 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole (CAS No. 2228920-83-8)

1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole (CAS No. 2228920-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitroethyl-substituted pyrazole derivative exhibits unique structural features, making it a valuable intermediate for synthesizing biologically active molecules. Its molecular formula, C₁₂H₁₃N₃O₂, highlights the presence of a phenyl group, a methyl group, and a nitroethyl moiety, which contribute to its reactivity and potential applications.

In recent years, the demand for heterocyclic compounds like 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole has surged due to their versatility in drug discovery. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and anti-inflammatory agents. The nitro group in the compound offers opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, CAS No. 2228920-83-8 is often prepared via condensation reactions involving phenylhydrazine and nitroalkenes. Its stability under ambient conditions makes it suitable for large-scale production, addressing the need for cost-effective intermediates in industrial applications. Additionally, the compound’s solubility profile in organic solvents like DMSO and ethanol facilitates its use in high-throughput screening assays.

Environmental and safety considerations are also critical when discussing 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s biodegradability and low ecotoxicity align with the increasing focus on green chemistry principles, a hot topic among sustainability-driven researchers.

In the context of AI-driven drug discovery, CAS No. 2228920-83-8 has been featured in computational studies predicting its binding affinity to target proteins. This reflects the broader industry shift toward in silico screening to accelerate R&D timelines. Furthermore, its patent landscape reveals applications in crop protection, highlighting its cross-industry relevance.

To summarize, 1-methyl-5-(2-nitroethyl)-3-phenyl-1H-pyrazole represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in advancing scientific and industrial progress. As research continues, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.